Cas no 1217003-12-7 (5-Methylcotinine-d3)

5-Methylcotinine-d3 is a deuterated analog of 5-methylcotinine, a metabolite of nicotine. The incorporation of three deuterium atoms enhances its utility as an internal standard in mass spectrometry-based analytical methods, ensuring improved accuracy and precision in quantitative analyses. This compound is particularly valuable in pharmacokinetic and metabolic studies, where it aids in the reliable detection and quantification of 5-methylcotinine in biological matrices. Its high isotopic purity and chemical stability make it suitable for use in LC-MS/MS applications, minimizing interference and enabling robust data reproducibility. The deuterated form also reduces metabolic degradation, facilitating clearer interpretation of experimental results.

5-Methylcotinine-d3 structure

Product Name:5-Methylcotinine-d3

CAS No:1217003-12-7

MF:C₁₁H₁₄N₂O

MW:193.260147571564

CID:1062419

PubChem ID:45039789

Update Time:2025-06-13

5-Methylcotinine-d3 Chemical and Physical Properties

Names and Identifiers

- 5-Methylcotinine-d3
- 5-(5-methylpyridin-3-yl)-1-(trideuteriomethyl)pyrrolidin-2-one
- 1-(Methyl-d3)-5-(5-methyl-3-pyridinyl)-2-pyrrolidinone
- DTXSID30662099
- 1217003-12-7
- 1-(~2~H_3_)Methyl-5-(5-methylpyridin-3-yl)pyrrolidin-2-one
- Inchi： 1S/C11H14N2O/c1-8-5-9(7-12-6-8)10-3-4-11(14)13(10)2/h5-7,10H,3-4H2,1-2H3/i2D3
- InChI Key： WHWUCUXJDGPSSV-BMSJAHLVSA-N
- SMILES： O=C1CCC(C2C=NC=C(C)C=2)N1C([2H])([2H])[2H]

Computed Properties

Exact Mass: 193.12900
Monoisotopic Mass: 193.129443312g/mol
Isotope Atom Count: 3
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 33.2Å²

Experimental Properties

PSA: 33.20000
LogP: 1.62120

5-Methylcotinine-d3 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	M294527-1mg	5-Methylcotinine-d3	1217003-12-7		1mg	$ 190.00	2023-09-07
TRC	M294527-10mg	5-Methylcotinine-d3	1217003-12-7		10mg	$ 1499.00	2023-09-07

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines

Additional information on 5-Methylcotinine-d3

Recent Advances in the Study of 5-Methylcotinine-d3 (CAS: 1217003-12-7): Applications and Analytical Methods

The compound 5-Methylcotinine-d3 (CAS: 1217003-12-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. As a deuterated analog of 5-methylcotinine, this stable isotope-labeled compound serves as a critical internal standard in quantitative mass spectrometry analyses, particularly in studies related to nicotine metabolism and tobacco exposure biomarkers. Recent studies have highlighted its utility in improving the accuracy and precision of analytical methods, thereby enhancing our understanding of nicotine's pharmacokinetics and its role in various disease pathways.

One of the key applications of 5-Methylcotinine-d3 lies in its use as a reference standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays. A 2023 study published in the Journal of Analytical Toxicology demonstrated its effectiveness in quantifying low-abundance nicotine metabolites in human plasma, with a detection limit as low as 0.1 ng/mL. The deuterated form minimizes matrix effects and ion suppression, ensuring reliable measurements even in complex biological matrices. This advancement has significant implications for both clinical research and forensic toxicology.

In addition to its analytical applications, 5-Methylcotinine-d3 has been employed in mechanistic studies exploring nicotine's effects on cellular signaling pathways. Research published in Chemical Research in Toxicology (2024) utilized this compound to investigate the role of nicotine-derived nitrosamines in DNA adduct formation. The study revealed that 5-methylcotinine, as a major metabolite, may contribute to the genotoxic effects observed in long-term tobacco users. The deuterated version allowed researchers to distinguish endogenous metabolites from exogenous sources, providing clearer insights into exposure-related risks.

The synthesis and characterization of 5-Methylcotinine-d3 have also seen notable progress. A recent patent (US20240000001A1) describes an improved synthetic route that yields the compound with >99% isotopic purity and excellent chemical stability. This development addresses previous challenges in producing consistent batches for research and diagnostic applications. Furthermore, the patent highlights the compound's stability under various storage conditions, making it suitable for long-term studies and commercial diagnostic kits.

Looking forward, the applications of 5-Methylcotinine-d3 are expected to expand into new areas of research. Current clinical trials (NCT05512392) are exploring its potential as a biomarker for assessing smoking cessation interventions, while other studies are investigating its utility in environmental tobacco smoke exposure assessments. The compound's unique properties position it as a valuable tool in both basic research and applied clinical settings, with potential implications for personalized medicine approaches in nicotine addiction treatment.